Cyclopropyl(4-fluoro-3-methylphenyl)methanamine
Overview
Description
Cyclopropyl(4-fluoro-3-methylphenyl)methanamine is a chemical compound with the molecular formula C11H14FN and a molecular weight of 179.24 . It is a liquid at room temperature .
Molecular Structure Analysis
The InChI code for Cyclopropyl(4-fluoro-3-methylphenyl)methanamine is1S/C11H14FN/c1-7-6-9 (4-5-10 (7)12)11 (13)8-2-3-8/h4-6,8,11H,2-3,13H2,1H3 . This indicates the specific arrangement of atoms in the molecule. Physical And Chemical Properties Analysis
Cyclopropyl(4-fluoro-3-methylphenyl)methanamine is a liquid at room temperature . The compound has a molecular weight of 179.24 .Scientific Research Applications
Synthesis and Structural Studies
- Synthesis Techniques : Cyclopropyl(4-fluoro-3-methylphenyl)methanamine and related compounds have been synthesized through various methods, including transition metal-catalyzed reactions and photochemical cyclization. These methods provide access to both racemic and optically active forms of these compounds, which are important for further chemical and biological studies (Haufe et al., 2002).
- Structural Features : Detailed structural studies using techniques like X-ray crystallography have been conducted on these compounds. These studies provide insights into their molecular configurations and intermolecular interactions, which are crucial for understanding their potential applications (Tkachenko et al., 2009).
Pharmaceutical Research
- Anti-Mycobacterial Agents : Certain derivatives of cyclopropyl methanones, which include cyclopropyl(4-fluoro-3-methylphenyl)methanamine, have shown promising anti-tubercular activities. This includes efficacy against multidrug-resistant strains of M. tuberculosis, indicating potential applications in tuberculosis treatment (Dwivedi et al., 2005).
- Antiviral Activity : Some aminoadamantane derivatives, which are structurally related to cyclopropyl(4-fluoro-3-methylphenyl)methanamine, have been synthesized and evaluated for antiviral activity. These compounds have shown inhibition against influenza A virus, highlighting potential for development as antiviral agents (Kolocouris et al., 1994).
Safety and Hazards
properties
IUPAC Name |
cyclopropyl-(4-fluoro-3-methylphenyl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14FN/c1-7-6-9(4-5-10(7)12)11(13)8-2-3-8/h4-6,8,11H,2-3,13H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QFYKJOSJBBLCAH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(C2CC2)N)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14FN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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